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Compound of Interest

Compound Name: Indacaterol-d3

Cat. No.: B8091949 Get Quote

Essential Safety and Handling Guide for
Indacaterol-d3
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Indacaterol-d3. Adherence to these procedures is

vital for ensuring personal safety and maintaining a sterile laboratory environment.

Indacaterol-d3 is a deuterated stable isotope of Indacaterol, a long-acting β2-adrenergic

receptor agonist.[1] For research purposes, it is essential to handle this compound with care,

as it is classified as harmful if swallowed, in contact with skin, or inhaled. It can also cause skin

and serious eye irritation, and may lead to respiratory irritation.

Hazard Identification and Classification
The following table summarizes the hazard statements for Indacaterol-d3 according to the

Globally Harmonized System (GHS).
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Hazard Classification GHS Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Acute Toxicity, Dermal H312: Harmful in contact with skin

Acute Toxicity, Inhalation H332: Harmful if inhaled

Skin Irritation H315: Causes skin irritation

Eye Irritation H319: Causes serious eye irritation

Specific Target Organ Toxicity H335: May cause respiratory irritation

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling Indacaterol-d3 to minimize

exposure. This includes protection for the eyes, face, hands, and body.
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PPE Component Specification Reason for Use

Eye Protection

Chemical splash goggles that

meet ANSI Z.87.1 standards.

[2]

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Face Protection
Face shield worn over safety

goggles.[2][3]

Provides an additional layer of

protection for the entire face

from splashes or aerosols.

Hand Protection

Double gloving with powder-

free, disposable nitrile gloves.

[4][5]

Prevents skin contact, as the

compound is harmful if

absorbed through the skin. The

outer glove should be changed

every 30 minutes or

immediately if contaminated.[4]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[5]

Protects the skin and personal

clothing from contamination.

Respiratory Protection

An appropriate respirator (e.g.,

N95 or higher) should be used

when handling the powder

outside of a containment

system.[4]

Prevents inhalation of the fine

powder, which can cause

respiratory irritation.[6]

Engineering Controls and Safe Handling Practices
To further mitigate risks, all handling of powdered Indacaterol-d3 should be performed within a

certified chemical fume hood or a glove box.[6] These engineering controls are the primary line

of defense against inhalation exposure.[7]

Standard Operating Procedure:

Preparation: Before handling, ensure the work area is clean and uncluttered. All necessary

equipment and waste disposal containers should be within easy reach inside the

containment unit.
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Donning PPE: Put on all required PPE in the correct order (gown, inner gloves, mask,

goggles, face shield, outer gloves).

Handling: Conduct all weighing and transfer operations within the fume hood or glove box to

contain any airborne particles.[6] Use tools and techniques that minimize dust generation.

Post-Handling: After handling, decontaminate all surfaces and equipment.

Doffing PPE: Remove PPE in a manner that avoids self-contamination. The outer gloves

should be removed first, followed by the gown, face shield, goggles, mask, and inner gloves.

Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[5]

Emergency Procedures
In the event of an exposure, immediate action is critical.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen or artificial

respiration. Seek immediate medical attention.

[8]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water.

Seek medical attention.[8]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, lifting the upper and

lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[9]

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[8]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://aircleansystems.com/application-notes/powder-handling
https://www.osha.gov/etools/hospitals/pharmacy/personal-protective-equipment
https://www.chemicalbook.com/msds/indacaterol.pdf
https://www.chemicalbook.com/msds/indacaterol.pdf
https://www.abmole.com/literature/indacaterol-msds.html
https://www.chemicalbook.com/msds/indacaterol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8091949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste generated from handling Indacaterol-d3, including contaminated PPE and excess

compound, must be treated as hazardous chemical waste.

Segregation: Collect all contaminated materials (gloves, gowns, wipes, etc.) in a dedicated,

clearly labeled, and sealed hazardous waste container.

Deactivation: For disposal of the chemical itself, follow institutional guidelines. If none are

available, the "mix and trash" method can be used for small quantities:

Remove the drug from its original container.

Mix the powder with an undesirable substance like cat litter or used coffee grounds.[10]

Place the mixture in a sealed plastic bag or container.[10]

Final Disposal: Dispose of the sealed hazardous waste container through your institution's

environmental health and safety office or a licensed chemical waste contractor.

Workflow for Handling Indacaterol-d3
The following diagram illustrates the procedural flow for safely handling Indacaterol-d3.
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Preparation Phase

Handling Phase

Post-Handling Phase

Assemble Materials & PPE

Prepare Containment Area (Fume Hood/Glove Box)

Don PPE

Perform Weighing & Transfer in Containment

Decontaminate Surfaces & Equipment

Doff PPE

Segregate & Dispose of Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Indacaterol-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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